Cas no 2167301-30-4 (6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• CAS No: 2167301-30-4
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 6234712
• PubChem ID: 165948689
• Update Time: 2025-06-15

6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2167301-30-4
• EN300-1452202
• 6-amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C11H11N3OS/c1-6-3-2-4-7(5-6)8-9(12)13-11(16)14-10(8)15/h2-5H,1H3,(H4,12,13,14,15,16)
• InChI Key： AAPPPDFYMPRKPI-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(N)N1)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 233.06228316g/mol
• Monoisotopic Mass: 233.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

Introduction to 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 2167301-30-4)

6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2167301-30-4, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and therapeutic applications. The presence of multiple functional groups, including an amino group, a sulfanyl group, and a phenyl ring, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural motif of 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one encompasses several key features that contribute to its pharmacological relevance. The pyrimidine core is a fundamental scaffold in many bioactive molecules, including nucleoside analogs and antiviral agents. The incorporation of a sulfanyl group at the 2-position and an amino group at the 6-position introduces polarity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the 3-methylphenyl substituent at the 5-position enhances lipophilicity and may influence binding affinity to specific receptors or enzymes.

In recent years, there has been a growing interest in designing novel pyrimidine derivatives with enhanced pharmacological properties. The compound 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one has been studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this molecule is its ability to modulate enzymatic activities relevant to metabolic pathways. For instance, researchers have explored its interactions with kinases and phosphodiesterases, which are critical targets in oncology and cardiovascular diseases.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their binding affinity and specificity. Molecular docking studies have suggested that 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one may exhibit inhibitory effects on certain enzymes by occupying active sites through its optimized geometry and functional groups. This has prompted further experimental validation through enzyme inhibition assays, which have shown promising preliminary results.

The synthesis of 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that highlight the synthetic versatility of pyrimidine derivatives. Key synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the aryl-pyrrimidine linkage, ensuring high yields and regioselectivity.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive scaffold for drug development. The balance between hydrophilic and hydrophobic regions allows for optimization of solubility and membrane permeability, essential properties for oral bioavailability. Furthermore, the presence of multiple chiral centers provides opportunities for developing enantiomerically pure analogs with improved pharmacokinetic profiles.

Current research is also exploring the potential of 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one as a lead compound for antiviral applications. Pyrimidine derivatives have historically played a significant role in antiviral therapies due to their ability to mimic natural nucleobases and interfere with viral replication cycles. Preliminary data suggest that this compound may disrupt viral polymerase activity by competing with natural substrates or inhibiting essential enzymatic steps.

The development of novel therapeutic agents often requires careful consideration of pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). In vitro studies have been conducted to assess these properties for 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one, providing insights into its potential as a drug candidate. For instance, cell-based assays have evaluated its stability under physiological conditions and its interaction with cytochrome P450 enzymes, which are critical for drug metabolism.

Another area of interest is the exploration of this compound's effects on cellular pathways relevant to inflammation and immune response. Pyrimidine-based molecules have been reported to modulate inflammatory cytokine production and immune cell function. By targeting specific signaling cascades, 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one may offer therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis or autoimmune disorders.

The future direction of research on 6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one includes expanding its chemical library through structural modifications to identify more potent analogs. Techniques such as structure-based drug design and high-throughput screening will be instrumental in optimizing its biological activity. Additionally, preclinical studies are planned to evaluate its safety profile and efficacy in animal models before potential human trials.

In conclusion,6-Amino-5-(3-methylphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 2167301-30-4) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Its investigation across multiple therapeutic areas highlights its versatility as a chemical scaffold. As research progresses，this compound is expected to contribute significantly to advancements in drug discovery，offering new opportunities for treating various diseases.